7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrobromide
Overview
Description
7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrobromide (7-OH-THIQ-HBr) is a naturally occurring compound found in the human body. It is an important intermediate in the synthesis of several bioactive compounds and is involved in a variety of biochemical and physiological processes. 7-OH-THIQ-HBr has been found to have a wide range of applications, from drug development to laboratory experiments.
Scientific Research Applications
7-OH-THIQ-HBr is widely used in scientific research due to its ability to act as a precursor to a variety of bioactive compounds. It has been used in the synthesis of drugs, such as the anti-inflammatory drug indomethacin, and in the preparation of various enzyme inhibitors, such as the inhibitor of the enzyme cyclooxygenase-2. It has also been used in the synthesis of compounds for use in the treatment of cancer and other diseases.
Mechanism of Action
7-OH-THIQ-HBr is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is involved in the production of prostaglandins, which are inflammatory mediators that play a role in pain, fever, and other inflammatory processes. By inhibiting COX-2, 7-OH-THIQ-HBr may reduce inflammation and pain.
Biochemical and Physiological Effects
7-OH-THIQ-HBr has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which may reduce inflammation and pain. It has also been shown to have an anti-oxidant effect, which may help to protect cells from oxidative damage. In addition, 7-OH-THIQ-HBr has been found to have an anti-tumor effect, which may be beneficial in the treatment of cancer.
Advantages and Limitations for Lab Experiments
7-OH-THIQ-HBr is a useful compound for laboratory experiments due to its stability and ease of synthesis. It is relatively simple to synthesize in the lab, and its stability makes it an ideal compound for use in experiments. However, it is important to note that 7-OH-THIQ-HBr is a highly potent compound and should be handled with caution. In addition, it is important to note that 7-OH-THIQ-HBr is toxic and should not be ingested.
Future Directions
There are a number of potential future directions for 7-OH-THIQ-HBr research. One potential direction is the development of new drugs based on the compound. Additionally, further research could be conducted to explore the potential therapeutic applications of 7-OH-THIQ-HBr, such as the treatment of cancer or other diseases. Finally, further research could be conducted to explore the potential applications of 7-OH-THIQ-HBr in laboratory experiments, such as the development of new enzyme inhibitors or the synthesis of new compounds.
Synthesis Methods
7-OH-THIQ-HBr can be synthesized through a variety of methods, including the Strecker reaction, the Vilsmeier-Haack reaction, and the Ugi reaction. The Strecker reaction is a classical method for the synthesis of 7-OH-THIQ-HBr from an aldehyde and an amine. The Vilsmeier-Haack reaction is a well-known method for synthesizing 7-OH-THIQ-HBr from an aldehyde and an amine. The Ugi reaction is a multicomponent reaction used to synthesize 7-OH-THIQ-HBr from an aldehyde, an amine, and an isocyanide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrobromide involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3,4,5-tetrahydro-1H-isoquinoline-7,8-diol", "Succinic anhydride", "Hydrobromic acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Acetone" ], "Reaction": [ "Step 1: Protection of the diol group in 2,3,4,5-tetrahydro-1H-isoquinoline-7,8-diol with succinic anhydride in the presence of sodium hydroxide to form 7,8-bis(succinimidyloxy)-2,3,4,5-tetrahydroisoquinoline", "Step 2: Hydrolysis of the protected diol group with sodium hydroxide to form 7,8-dihydroxy-2,3,4,5-tetrahydroisoquinoline", "Step 3: Oxidation of the dihydroxy compound with acetone and hydrobromic acid to form 7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrobromide", "Step 4: Purification of the target compound by recrystallization from ethanol and diethyl ether" ] } | |
CAS RN |
2768326-16-3 |
Product Name |
7-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid hydrobromide |
Molecular Formula |
C10H12BrNO3 |
Molecular Weight |
274.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
